Ethanol, 2,2'-[[4-[4-(phenoxymethyl)phenyl]butyl]imino]bis-
Ethanol, 2,2'-[[4-[4-(phenoxymethyl)phenyl]butyl]imino]bis-
Oe-9000 is a novel blocker of voltage-gated Na(+) currents in neurons. It reversibly reduces slowly activating and inactivating tetrodotoxin-resistant (TTX-R) Na(+) currents as well as rapidly activating and inactivating TTX-sensitive (TTX-S) Na(+) currents at low micromolar concentrations.
Brand Name:
Vulcanchem
CAS No.:
675132-92-0
VCID:
VC0537981
InChI:
InChI=1S/C21H29NO3/c23-16-14-22(15-17-24)13-5-4-6-19-9-11-20(12-10-19)18-25-21-7-2-1-3-8-21/h1-3,7-12,23-24H,4-6,13-18H2
SMILES:
C1=CC=C(C=C1)OCC2=CC=C(C=C2)CCCCN(CCO)CCO
Molecular Formula:
C21H29NO3
Molecular Weight:
343.5 g/mol
Ethanol, 2,2'-[[4-[4-(phenoxymethyl)phenyl]butyl]imino]bis-
CAS No.: 675132-92-0
Inhibitors
VCID: VC0537981
Molecular Formula: C21H29NO3
Molecular Weight: 343.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
![Ethanol, 2,2'-[[4-[4-(phenoxymethyl)phenyl]butyl]imino]bis- - 675132-92-0](/images/no_structure.jpg)
| CAS No. | 675132-92-0 |
|---|---|
| Product Name | Ethanol, 2,2'-[[4-[4-(phenoxymethyl)phenyl]butyl]imino]bis- |
| Molecular Formula | C21H29NO3 |
| Molecular Weight | 343.5 g/mol |
| IUPAC Name | 2-[2-hydroxyethyl-[4-[4-(phenoxymethyl)phenyl]butyl]amino]ethanol |
| Standard InChI | InChI=1S/C21H29NO3/c23-16-14-22(15-17-24)13-5-4-6-19-9-11-20(12-10-19)18-25-21-7-2-1-3-8-21/h1-3,7-12,23-24H,4-6,13-18H2 |
| Standard InChIKey | WRYVVYWBQAWWQN-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)OCC2=CC=C(C=C2)CCCCN(CCO)CCO |
| Canonical SMILES | C1=CC=C(C=C1)OCC2=CC=C(C=C2)CCCCN(CCO)CCO |
| Appearance | Solid powder |
| Description | Oe-9000 is a novel blocker of voltage-gated Na(+) currents in neurons. It reversibly reduces slowly activating and inactivating tetrodotoxin-resistant (TTX-R) Na(+) currents as well as rapidly activating and inactivating TTX-sensitive (TTX-S) Na(+) currents at low micromolar concentrations. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Oe-9000; Oe 9000; Oe9000; |
| Reference | 1: Baumgart M, Feller C, Natura G, Dahse T, Schaible HG, Dahse I. Blockade of TTX-resistant and TTX-sensitive Na+ currents in cultured dorsal root ganglion neurons by fomocaine and the fomocaine derivative Oe 9000. Brain Res. 2010 Oct 28;1358:54-63. doi: 10.1016/j.brainres.2010.08.033. Epub 2010 Aug 19. PubMed PMID: 20727863. 2: Dahse T, Wennek-Klose J, Listing M, Fleck C, Oelschläger H. [In vitro investigations of phase I metabolism of the fomocaine derivative Oe 9000 with pig liver homogenates]. Pharmazie. 2006 Nov;61(11):943-51. German. PubMed PMID: 17152988. 3: Fleck C, Wennek-Klose J, Wange J, Oelschläger H. Effects and toxicity of new fomocaine derivatives and of 2-hydroxypropyl-beta-cyclodextrin inclusion compounds in rats. Arzneimittelforschung. 2004;54(5):265-74. PubMed PMID: 15212188. 4: Fleck C, Karge E, Loy S, Wennek-Klose J, Listing M, Oelschläger H. Local anaesthetic effects and toxicity of seven new diethanolamine and morpholine derivatives of fomocaine. Testing in rats compared with procaine and tetracaine. Arzneimittelforschung. 2003;53(3):221-8. PubMed PMID: 12705179. |
| PubChem Compound | 10088822 |
| Last Modified | Nov 11 2021 |
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